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Compound of Interest

Compound Name: Cesium bromide

Cat. No.: B1207299

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical health and safety
considerations for the handling of Cesium Bromide (CsBr). Designed for professionals in
research and development, this document outlines the toxicological profile, recommended
handling procedures, and emergency protocols to ensure a safe laboratory environment. All
gquantitative data is presented in structured tables for clarity, and detailed experimental
methodologies for key toxicological assessments are provided.

Physicochemical and Toxicological Profile

Cesium bromide is a colorless crystalline solid with a melting point of 636°C and a boiling
point of 1300°C. It is soluble in water. While essential for various scientific applications,
including in X-ray fluorescent screens and as a component in wide-band spectrophotometers, it
is crucial to understand its potential health hazards.

Hazard Identification and Classification

Cesium bromide is classified as a hazardous substance with the following primary concerns:
e Acute Oral Toxicity: Harmful if swallowed.[1]
o Skin Irritation: Causes skin irritation.[2][3]

o Eye Irritation: Causes serious eye irritation.[2][3]
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e Respiratory Irritation: May cause respiratory irritation upon inhalation of dust.[2][3]

e Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[4]

Toxicological Data

The following table summarizes the key toxicological data for Cesium bromide.

Endpoint Species Route Value Classification

Category 4
LD50 Rat Oral 1400 mg/kg (Harmful if
swallowed)

Category 2
Skin Irritation Rabbit Dermal Irritant (Causes skin

irritation)

Category 2
Eye Irritation Rabbit Ocular Serious Irritant (Causes serious

eye irritation)

Positive for
chromosomal

Genotoxicity In vitro - aberrations in -
human

lymphocytes

Experimental Protocols for Toxicological
Assessment

To provide a deeper understanding of the toxicological data, this section details the
methodologies for the key experiments cited.

Acute Oral Toxicity (OECD Guideline 401)

The acute oral toxicity of Cesium bromide, which determined the LD50 value of 1400 mg/kg in
rats, is assessed using a protocol based on the OECD Guideline 401.
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Methodology:

Test Animals: Healthy, young adult Sprague-Dawley rats, weighing between 200 and 300
grams, are used. Animals are fasted overnight with access to water before dosing.

Dose Preparation: Cesium bromide is dissolved in a suitable vehicle, typically deionized
water, to achieve the desired concentrations.

Dose Administration: A single dose of the Cesium bromide solution is administered to the
animals by oral gavage. The volume administered is typically 10 mL/kg of body weight.

Dose Levels: Arange of dose levels is used to determine the dose that causes mortality in
50% of the animals.

Observation Period: Animals are observed for mortality, clinical signs of toxicity (such as
changes in skin and fur, eyes, and mucous membranes, and effects on the respiratory,
circulatory, autonomic, and central nervous systems), and body weight changes for at least
14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

Data Analysis: The LD50 is calculated using a recognized statistical method.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

The skin irritation potential of Cesium bromide is evaluated following the OECD Guideline
404.

Methodology:

o Test Animals: Healthy, young adult albino rabbits are used. The fur on the dorsal area of the
trunk is clipped 24 hours before the test.

o Test Substance Application: A 0.5 g sample of finely powdered Cesium bromide, moistened
with a small amount of a suitable vehicle to form a paste, is applied to a small area
(approximately 6 cm2) of the clipped skin. The test site is then covered with a gauze patch
and a semi-occlusive dressing.
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o Exposure Duration: The dressing is left in place for 4 hours.

o Observation: After removal of the dressing, the skin is examined for erythema (redness) and
edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The reactions are scored
according to a standardized grading system.

o Data Analysis: The mean scores for erythema and edema for each observation time point
are calculated to determine the primary irritation index.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

The potential for Cesium bromide to cause serious eye irritation is assessed using the OECD
Guideline 405.

Methodology:

o Test Animals: Healthy, young adult albino rabbits are used. Both eyes of each animal are
examined before the start of the study.

o Test Substance Application: A single dose of 0.1 g of finely powdered Cesium bromide is
instilled into the conjunctival sac of one eye of each rabbit. The other eye serves as an
untreated control.

o Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after instillation. The reactions are scored
using a standardized grading system.

o Reversibility: The reversibility of any observed effects is assessed for up to 21 days.

o Data Analysis: The scores for corneal opacity, iris lesions, and conjunctival reactions are
used to classify the substance's eye irritation potential.

In Vitro Chromosomal Aberration Test

The genotoxic potential of Cesium bromide is evaluated through an in vitro chromosomal
aberration assay, often using Chinese Hamster Ovary (CHO) cells.

Methodology:
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e Cell Culture: CHO cells are cultured in a suitable medium until they reach exponential
growth.

» Exposure: The cells are exposed to various concentrations of Cesium bromide, both with
and without an exogenous metabolic activation system (S9 mix), for a short period (e.g., 3-6
hours).

o Harvest: After the exposure period, the cells are washed and incubated in a fresh medium. A
spindle inhibitor (e.g., colcemid) is added to arrest the cells in metaphase.

o Slide Preparation: The cells are harvested, treated with a hypotonic solution, fixed, and
dropped onto microscope slides.

o Staining and Analysis: The slides are stained (e.g., with Giemsa), and at least 200
metaphases per concentration are analyzed under a microscope for structural chromosomal
aberrations (e.g., chromatid and chromosome gaps, breaks, and exchanges).

o Data Analysis: The frequency of aberrant cells and the number of aberrations per cell are
calculated and statistically compared to a negative control.

Signaling Pathway of Bromide-Induced
Neurotoxicity

The neurotoxic effects of bromide, the anion in Cesium bromide, are primarily mediated
through its interaction with the GABA-A receptor, the major inhibitory neurotransmitter receptor
in the central nervous system.
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Caption: Bromide potentiates GABA-A receptor signaling, leading to reduced neuronal

excitability.

The bromide ion enhances the effect of GABA on the GABA-A receptor, leading to an increased

influx of chloride ions into the neuron. This hyperpolarizes the cell membrane, making it more

difficult for the neuron to fire an action potential, thus reducing neuronal excitability.

Downstream of this event, changes in intracellular ion concentrations can activate second

messenger systems like Protein Kinase C (PKC), which can, in turn, modulate the GABA-A

receptor itself through phosphorylation and internalization, potentially altering its sensitivity to

GABA and other modulators.[2][5][6]
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Safe Handling and Storage

Adherence to proper handling and storage protocols is paramount to minimize exposure risks.

Engineering Controls and Personal Protective
Equipment (PPE)

A workflow for safely handling Cesium bromide should incorporate the following measures.
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Conduct Risk Assessment

i

Use Chemical Fume Hood
Ensure good ventilation

i

Don appropriate PPE:
- Safety goggles with side shields
- Chemical-resistant gloves (e.g., nitrile)
- Lab coat

i

Handle solid to minimize dust
Avoid contact with skin and eyes
Avoid inhalation of dust

J

If spill occurs
In case of spill:
Store in a tightly closed container - Evacuate area
Keep in a cool, dry, well-ventilated area - Wear full PPE
Store away from incompatible materials - Cover with inert absorbent material

- Collect and place in a sealed container

After use

Dispose of as hazardous waste
Follow local regulations

Click to download full resolution via product page

Caption: A systematic workflow for the safe handling of Cesium bromide.
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Control Measure

Specification

Engineering Controls

Work in a well-ventilated area, preferably in a
chemical fume hood, especially when handling

powders to minimize dust generation.

Eye/Face Protection

Weatr tightly fitting safety goggles with side-

shields or a face shield.[7]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile) and
a lab coat. Ensure gloves are inspected before

use and changed if contaminated.[7]

Respiratory Protection

If dust is generated and engineering controls are
insufficient, use a NIOSH-approved respirator

with an appropriate particulate filter.

Storage and Incompatibilities

o Storage: Store Cesium bromide in a tightly sealed container in a cool, dry, and well-

ventilated place. It is hygroscopic and should be protected from moisture.

e Incompatible Materials: Avoid contact with strong acids and oxidizing agents.

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[2]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[2]

Accidental Release Measures

o Small Spills: Carefully sweep up the spilled solid, avoiding dust generation, and place it in a
sealed container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Collect the material and place itin a
designated container for disposal.

Disposal Considerations

Dispose of Cesium bromide and any contaminated materials as hazardous waste in
accordance with all applicable local, state, and federal regulations. Do not allow the material to
enter drains or waterways.
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Disclaimer: This guide is intended for informational purposes only and should not be

substituted for a comprehensive risk assessment and adherence to all applicable safety

regulations and institutional protocols. Always consult the Safety Data Sheet (SDS) for the most

current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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